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Compound of Interest

2-Methoxy-5-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B186859

Disclaimer: This document provides a summary of available information on "2-Methoxy-5-
methylbenzenesulfonamide." A comprehensive Material Safety Data Sheet (MSDS) with
detailed toxicological data for this specific compound (CAS 82020-49-3) is not readily available
in public databases. The information presented herein is aggregated from data on structurally
similar sulfonamide compounds and should be used as a preliminary guide only. Researchers
and drug development professionals must exercise extreme caution and conduct their own risk
assessments before handling this chemical.

Executive Summary

2-Methoxy-5-methylbenzenesulfonamide is a sulfonamide derivative. While specific data on
its safety, handling, and biological activity are limited, general principles for handling aromatic
sulfonamides should be strictly followed. This guide provides an overview of what can be
inferred from related compounds, emphasizing the need for caution due to the lack of specific
data.

Safety and Handling

Due to the absence of a specific MSDS for 2-Methoxy-5-methylbenzenesulfonamide, the
following precautions are based on general knowledge of sulfonamide compounds and data
from related molecules.

Hazard Identification
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Benzenesulfonamide derivatives can vary in their hazard profiles. Some related compounds
are known to cause skin and eye irritation.[1][2][3] Inhalation of dust may cause respiratory

tract irritation.[3] The toxicological properties of 2-Methoxy-5-methylbenzenesulfonamide
have not been thoroughly investigated.

General Hazard Statements for Related Sulfonamides:
o H315: Causes skin irritation.[1][3]
e H319: Causes serious eye irritation.[2][3]

e H335: May cause respiratory irritation.[3]

Recommended Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are essential.
o Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).

» Skin and Body Protection: A laboratory coat, long sleeves, and closed-toe shoes are
required. Ensure exposed skin is covered.

» Respiratory Protection: If handling fine powders or there is a risk of aerosolization, a NIOSH-
approved respirator with a particulate filter is recommended.

Handling and Storage

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure. Avoid generating dust. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

Physicochemical Data

Specific experimental data for 2-Methoxy-5-methylbenzenesulfonamide is not available. The
following table contains computed data for related compounds.
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2-Methoxy-5-(2- N- 5-Amino-2-
Property oxopropyl)benzene Methylbenzenesulf = methylbenzenesulf
sulfonamide onamide onamide
Molecular Formula C10H13NO4S C7HONO2S C7H10N202S
Molecular Weight 243.28 g/mol [4] 171.22 g/mol 186.24 g/mol
Appearance Data Not Available Solid Solid
Melting Point Data Not Available 78-80 °C 168-171 °C

First Aid Measures

The following first aid measures are general recommendations for sulfonamide compounds and
should be adapted based on the specific exposure situation.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms persist.

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.[1]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Biological Activity and Experimental Use

There is currently no available information in scientific literature or public databases regarding
the biological activity, signaling pathways, or specific experimental uses of 2-Methoxy-5-
methylbenzenesulfonamide. The broader class of sulfonamides is known to have a wide
range of biological activities, including antimicrobial and anticancer effects.[5] However, it is not
possible to extrapolate these general activities to this specific, uncharacterized compound.

Experimental Protocols
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No published experimental protocols specifically utilizing 2-Methoxy-5-
methylbenzenesulfonamide have been identified.

Visualizations

Due to the lack of information on signaling pathways or experimental workflows for 2-Methoxy-
5-methylbenzenesulfonamide, no diagrams can be generated.

Conclusion

The information available for 2-Methoxy-5-methylbenzenesulfonamide (CAS 82020-49-3) is
extremely limited. Researchers and drug development professionals are strongly advised to
treat this compound as a substance of unknown toxicity and to implement the highest safety
standards during handling and disposal. Further research is required to characterize its
physicochemical properties, toxicological profile, and biological activity before it can be safely
utilized in a research or development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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